N-[3-(N',N'-dimethylhydrazinecarbonyl)thiophen-2-yl]-2-(4-methylbenzenesulfonamido)benzamide

• IUPAC Name: N-[3-(dimethylaminocarbamoyl)thiophen-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C21H22N4O4S2/c1-14-8-10-15(11-9-14)31(28,29)24-18-7-5-4-6-16(18)19(26)22-21-17(12-13-30-21)20(27)23-25(2)3/h4-13,24H,1-3H3,(H,22,26)(H,23,27)
• InChI Key: BTYZVZIJHQEAMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=C(C=CS3)C(=O)NN(C)C
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

N-[3-(N',N'-dimethylhydrazinecarbonyl)thiophen-2-yl]-2-(4-methylbenzenesulfonamido)benzamide is a useful research compound. Its molecular formula is C21H22N4O4S2 and its molecular weight is 458.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Properties

• Research on similar compounds, such as N,N-dimethyl N'-thioaroylformamidines, shows they undergo various chemical reactions including exchange of sulfur for oxygen, hydrolysis to thioamides, and reactions with α-bromoketones and ketenes to produce different chemical structures like aroylthiazoles and thiazines (Meslin & Quiniou, 1975).
• In the field of polymer science, aromatic polyamides and polyimides have been synthesized using similar diamines, demonstrating the potential of these compounds in creating materials with high thermal stability and solubility in polar solvents (Yang & Lin, 1995).

Biological Activity and Applications

• Some sulfonamide derivatives, including N,N-dimethylformamide, have been studied for their antitumor activity against specific cell lines, showcasing the potential biomedical applications of such compounds (Fahim & Shalaby, 2019).
• Research on thiosemicarbazide derivatives, which are structurally related, reveals their use in synthesizing novel compounds with notable antitumor activity against breast cancer cells (Aly, 2009).

Synthesis of Heterocyclic Compounds

• Studies have shown the synthesis of various heterocyclic skeletons, such as thiazines and thiabenzol-1-oxides, from compounds containing a thioamide moiety, highlighting the versatility of these compounds in generating diverse chemical structures (Fathalla & Pazdera, 2002).
• The synthesis of novel sulfur and selenium heterocycles using methods like directed ortho-lithiation further illustrates the broad scope of these compounds in heterocyclic chemistry (Wright, 2001).

Additional Applications

• Other research areas include the synthesis of triazepines, pyrimidines, and azoles using toluenesulfonamide derivatives, demonstrating the compound's role in the synthesis of diverse chemical structures with potential pharmaceutical applications (Khodairy et al., 2016).
• The conversion of thioamides and related compounds into amides and other derivatives showcases their versatility in chemical transformations, relevant in both synthetic chemistry and potential drug development (Mukherjee, 1971).